(E)-2-phenyl-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)ethenesulfonamide

• IUPAC Name: (E)-2-phenyl-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]ethenesulfonamide
• InChI: InChI=1S/C18H18F3N3O2S/c19-18(20,21)15-6-7-17(22-12-15)24-10-8-16(13-24)23-27(25,26)11-9-14-4-2-1-3-5-14/h1-7,9,11-12,16,23H,8,10,13H2/b11-9+
• InChI Key: HFKAJPCGQKYFBO-PKNBQFBNSA-N
• Canonical SMILES: C1CN(CC1NS(=O)(=O)C=CC2=CC=CC=C2)C3=NC=C(C=C3)C(F)(F)F
• Isomeric SMILES: C1CN(CC1NS(=O)(=O)/C=C/C2=CC=CC=C2)C3=NC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H18F3N3O2S
• Molecular Weight: 397.4 g/mol
• CAS No.: 1799255-86-9

Description

(E)-2-phenyl-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)ethenesulfonamide is a useful research compound. Its molecular formula is C18H18F3N3O2S and its molecular weight is 397.42. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Research on sulfonamide derivatives, such as those involving pyridinesulfonamide moieties, highlights their role in catalysis and organic synthesis. For instance, sulfonamide derivatives have been utilized in the base-free transfer hydrogenation of ketones, showcasing their potential as catalysts in organic reactions that require precise control over reaction conditions for efficiency and selectivity (Ruff et al., 2016).

Antimicrobial Activity

Sulfonamide compounds have also been explored for their antimicrobial properties. A study synthesizing novel heterocyclic compounds with a sulfamido moiety reported significant antibacterial and antifungal activities, indicating the potential of sulfonamide derivatives in developing new antimicrobial agents (Nunna et al., 2014).

Anticancer Activity

The synthesis of sulfonamide derivatives with potential anticancer activity further illustrates the versatility of these compounds. Research into novel pyridinesulfonamides demonstrated their efficacy against various cancer cell lines, highlighting the therapeutic potential of sulfonamide-based compounds in oncology (Szafrański & Sławiński, 2015).

Material Science

In material science, sulfonamide derivatives have contributed to the development of advanced materials. Studies have demonstrated their use in synthesizing electron-transport materials for organic light-emitting diodes (OLEDs), offering insights into designing high-performance electronic devices (Wang et al., 2015).